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Compound of Interest

2-(4-
Compound Name:
Methylphenoxy)acetohydrazide

cat. No.: B1331712

Disclaimer: A specific Safety Data Sheet (SDS) for 2-(4-Methylphenoxy)acetohydrazide (CAS
No. 36304-39-9) was not readily available. The following information is synthesized from the
SDSs of structurally similar hydrazide compounds and should be used as a precautionary
guide. It is imperative to handle this compound with care, assuming it may possess hazards
similar to its chemical analogs.

Immediate Safety and Hazard Information

Researchers, scientists, and drug development professionals must be aware of the potential
hazards associated with handling 2-(4-Methylphenoxy)acetohydrazide. Based on analogous
compounds, this chemical is anticipated to be harmful if swallowed, cause skin and eye
irritation, and may cause respiratory irritation.[1] Some hydrazide derivatives are also
suspected of causing genetic defects and cancer.[2][3]

Hazard Classification (Anticipated)
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Hazard Class Category GHS Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation[1]
Specific Target Organ Toxicity - H335: May cause respiratory
i Category 3 o
Single Exposure irritation[1]

Operational Plan: Personal Protective Equipment
(PPE)

A multi-layered approach to PPE is essential to ensure the safety of laboratory personnel.

Minimum PPE Requirements

PPE Component Specification Rationale

Hand Protection Nitrile or neoprene gloves. To prevent skin contact.[1]

Safety glasses with side
To protect eyes from splashes

Eye Protection shields or chemical safety
and dust.[1]
goggles.
) ] To protect skin and personal
Skin and Body Protection Laboratory coat.

clothing from contamination.

) ) Use in a well-ventilated area or  To minimize inhalation of dust
Respiratory Protection )
under a chemical fume hood. or vapors.[1]

Logistical Plan: Handling, Storage, and Disposal

Proper logistical planning is crucial for maintaining a safe laboratory environment.

Handling and Storage
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Aspect Procedure
Avoid contact with skin and eyes. Avoid
) formation of dust and aerosols. Provide
Handling ) o
appropriate exhaust ventilation at places where
dust is formed.[1]
Keep container tightly closed in a dry and well-
Storage

ventilated place. Store locked up.[2][3]

Disposal Plan

Waste Type

Disposal Method

Unused Product

Dispose of contents/container to an approved

waste disposal plant.[2][3]

Contaminated PPE

Dispose of as hazardous waste in accordance

with local, state, and federal regulations.

Emergency Procedures: First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

First Aid Protocols
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Exposure Route

First Aid Measures

If Swallowed

Rinse mouth. Immediately call a POISON
CENTER or doctor/physician.[2][3]

In Case of Skin Contact

Wash off with soap and plenty of water. If skin
irritation occurs, get medical advice/attention.
Take off contaminated clothing and wash it

before reuse.[2][3]

In Case of Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][2][3]

If Inhaled

Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.[1]

Experimental Workflow

The following diagram outlines a general workflow for the safe handling of a chemical powder

like 2-(4-Methylphenoxy)acetohydrazide in a laboratory setting.
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Safe handling workflow for chemical powders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-2-4-methylphenoxy-acetohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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